Ketazocine

• IUPAC Name: (1R,9S,13R)-10-(cyclopropylmethyl)-4-hydroxy-1,13-dimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-8-one
• InChI: InChI=1S/C18H23NO2/c1-11-16-17(21)14-6-5-13(20)9-15(14)18(11,2)7-8-19(16)10-12-3-4-12/h5-6,9,11-12,16,20H,3-4,7-8,10H2,1-2H3/t11-,16-,18+/m0/s1
• InChI Key: HQBZLVPZOGIAIQ-SDDDUWNISA-N
• Canonical SMILES: CC1C2C(=O)C3=C(C1(CCN2CC4CC4)C)C=C(C=C3)O
• Isomeric SMILES: C[C@H]1[C@H]2C(=O)C3=C([C@@]1(CCN2CC4CC4)C)C=C(C=C3)O
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• CAS No.: 36292-69-0

Description

It is an exogenous opioid that binds to the kappa opioid receptor, causing effects such as sleepiness, decreased pain sensation, and potentially dysphoria, paranoia, and hallucinations . Unlike other opioids, ketazocine does not depress the respiratory system .

Scientific Research Applications

Ketazocine is widely used in scientific research, particularly in the study of opioid receptors. Its applications include:

Chemistry: this compound is used as a model compound to study the chemical properties and reactions of benzomorphan derivatives.

Biology: It is used to investigate the biological effects of kappa opioid receptor activation, including its impact on pain sensation and psychological effects.

Medicine: Research on this compound contributes to the development of new analgesics and treatments for pain management.

Industry: This compound is used in the pharmaceutical industry for the development of new drugs targeting the kappa opioid receptor.

Mechanism of Action

Activation of the κ opioid receptor by Ketazocine is known to cause sleepiness, a decrease in pain sensation, and potentially dysphoria, paranoia, and hallucinations. It also causes an increase in urine production because it inhibits the release of vasopressin.

Safety and Hazards

When handling Ketazocine, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Preparation Methods

The synthesis of ketazocine involves several steps, starting with the preparation of the benzomorphan core structure. The synthetic route typically includes the following steps:

Formation of the Benzomorphan Core: This involves the cyclization of appropriate precursors to form the benzomorphan skeleton.

Functionalization: Introduction of functional groups such as the cyclopropylmethyl group and hydroxyl group.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain this compound in its pure form.

Chemical Reactions Analysis

Ketazocine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding ketones or other oxidized derivatives.

Reduction: Reduction reactions can convert this compound to its reduced forms.

Substitution: Substitution reactions can introduce different functional groups into the this compound molecule.

Hydrolysis: Hydrolysis reactions can break down this compound into smaller fragments.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various acids and bases for hydrolysis and substitution reactions .

Comparison with Similar Compounds

Ketazocine is unique among opioids due to its selective binding to the kappa opioid receptor. Similar compounds include:

Ethylthis compound: Another benzomorphan derivative used in opioid receptor research.

Phenazocine: A related compound with similar effects but different receptor binding properties.

Pentazocine: An opioid with mixed agonist-antagonist properties, used for pain relief.

This compound’s selective binding to the kappa opioid receptor and its unique effects make it a valuable compound for research and potential therapeutic applications.